Cas no 116850-52-3 (4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)-)
116850-52-3 structure
Product Name:4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)-
CAS No:116850-52-3
MF:C14H13N3S
MW:255.338121175766
CID:145899
PubChem ID:3087999
Update Time:2025-04-19
4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)-
- 4-methyl-3-methylsulfanyl-5-naphthalen-2-yl-1,2,4-triazole
- 4H-1,2,4-Triazole, 4-methyl-3-(methylthio)-5-(2-naphthalenyl)-
- 116850-52-3
- SCHEMBL9223454
- 4-Methyl-3-(methylthio)-5-(naphthalen-2-yl)-4H-1,2,4-triazole
- DTXSID40151545
- 4-methyl-3-(methylsulfanyl)-5-(naphthalen-2-yl)-4H-1,2,4-triazole
- WMJIUWNERYSHQO-UHFFFAOYSA-N
- 4-Methyl-3-(methylthio)-5-(2-naphthalenyl)-4H-1,2,4-triazole
- 4-methyl-5-methylthio3-(2-naphthyl)-4H-1,2,4-triazole
- 4-Methyl-5-methylthio-3-(2-naphthyl)-4H-1,2,4-triazole
- DTXCID7074036
-
- Inchi: 1S/C14H13N3S/c1-17-13(15-16-14(17)18-2)12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,1-2H3
- InChI Key: WMJIUWNERYSHQO-UHFFFAOYSA-N
- SMILES: S(C)C1=NN=C(C2C=CC3C=CC=CC=3C=2)N1C
Computed Properties
- Exact Mass: 255.08319
- Monoisotopic Mass: 255.083018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56
- XLogP3: 3.2
Experimental Properties
- Density: 1.24
- Boiling Point: 483.1°C at 760 mmHg
- Flash Point: 246°C
- Refractive Index: 1.671
- PSA: 30.71
4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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